Cas no 113969-29-2 (3-[methyl-(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]propanenitrile)

3-[methyl-(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]propanenitrile structure
113969-29-2 structure
Product name:3-[methyl-(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]propanenitrile
CAS No:113969-29-2
MF:C10H9N5O3
MW:247.21
CID:2612038
PubChem ID:57064604

3-[methyl-(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-[methyl-(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]propanenitrile
    • 113969-29-2
    • DTXSID20720197
    • 3-[Methyl(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]propanenitrile
    • SCHEMBL3492762
    • Inchi: InChI=1S/C10H9N5O3/c1-14(6-2-5-11)7-3-4-8(15(16)17)10-9(7)12-18-13-10/h3-4H,2,6H2,1H3
    • InChI Key: YWZIRJRFBNJTNF-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 247.07053917Da
  • Monoisotopic Mass: 247.07053917Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 112Ų

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